Cas no 87789-69-3 (5-(4-Methoxyphenyl)picolinic acid)

• Product Name: 5-(4-Methoxyphenyl)picolinic acid
• CAS No: 87789-69-3
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD16314949
• CID: 708949
• PubChem ID: 52983912
• Update Time: 2025-06-07

5-(4-Methoxyphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methoxyphenyl)picolinic acid
• 2-Pyridinecarboxylicacid, 5-(4-methoxyphenyl)-
• 5-(2-TRIFLUOROMETHOXYPHENYL)-PICOLINIC ACID
• 5-(4-methoxyphenyl)pyridine-2-carboxylic acid
• 2-Pyridinecarboxylicacid,5-(4-methoxyphenyl)
• 5-(3-Ethoxyphenyl)-picolinic acid
• 5-(3-Trifluoromethoxyphenyl)-picolinic acid
• 5-(4-Ethoxyphenyl)-picolinic acid
• 5-(4-Methylthiophenyl)-picolinic acid
• DTXSID90680759
• MFCD16314949
• 87789-69-3
• AKOS012257668
• 5-(4-Methoxyphenyl)picolinicacid
• DB-332662

• MDL： MFCD16314949
• Inchi： 1S/C13H11NO3/c1-17-11-5-2-9(3-6-11)10-4-7-12(13(15)16)14-8-10/h2-8H,1H3,(H,15,16)
• InChI Key： JXSNWYNCWWNKCH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=NC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 283.04600
• Monoisotopic Mass: 229.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 59.42000
• LogP: 3.34540